Cas no 910036-87-2 (tert-Butyl 4-4-(aminomethyl)pyrid-2-ylpiperazine-1-carboxylate)

• Product Name: tert-Butyl 4-4-(aminomethyl)pyrid-2-ylpiperazine-1-carboxylate
• CAS No: 910036-87-2
• MF: C₁₅H₂₄N₄O₂
• MW: 292.376663208008
• MDL: MFCD09787492
• CID: 803003
• PubChem ID: 24229512
• Update Time: 2025-06-09

tert-Butyl 4-4-(aminomethyl)pyrid-2-ylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(4-(aminomethyl)pyridin-2-yl)piperazine-1-carboxylate
• 1-Piperazinecarboxylicacid, 4-[4-(aminomethyl)-2-pyridinyl]-, 1,1-dimethylethyl ester
• 4-[4-(Aminomethyl)pyridin-2-yl]piperazine, N1-BOC protected
• tert-butyl 4-[4-(aminomethyl)pyrid-2-yl]piperazine-1-carboxylate
• tert-butyl 4-[4-(aminomethyl)pyridin-2-yl]piperazine-1-carboxylate
• CS-0246689
• 1-Piperazinecarboxylicacid,4-[4-(aminomethyl)-2-pyridinyl]-,1,1-dimethylethyl ester
• 910036-87-2
• DTXSID40640227
• A904957
• EN300-337539
• MFCD09787492
• FT-0750361
• tert-Butyl 4-4-(aminomethyl)pyrid-2-ylpiperazine-1-carboxylate

• MDL： MFCD09787492
• Inchi： 1S/C15H24N4O2/c1-15(2,3)21-14(20)19-8-6-18(7-9-19)13-10-12(11-16)4-5-17-13/h4-5,10H,6-9,11,16H2,1-3H3
• InChI Key： FOCCRLWIOGAIGE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=C(CN)C=CN=2)CC1)=O

Computed Properties

• Exact Mass: 292.19000
• Monoisotopic Mass: 292.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71.7Ų

Experimental Properties

• Melting Point: 81.5-83
• PSA: 71.69000
• LogP: 2.30060

tert-Butyl 4-4-(aminomethyl)pyrid-2-ylpiperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： Corrosive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl 4-4-(aminomethyl)pyrid-2-ylpiperazine-1-carboxylate

Introduction to tert-Butyl 4-(4-(aminomethyl)pyridin-2-yl)piperazine-1-carboxylate (CAS No. 910036-87-2)

tert-Butyl 4-(4-(aminomethyl)pyridin-2-yl)piperazine-1-carboxylate (CAS No. 910036-87-2) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a piperazine ring, and a pyridine moiety with an aminomethyl substituent. These structural elements contribute to its diverse biological activities and make it an attractive candidate for various therapeutic applications.

The tert-butyl group in the compound provides enhanced stability and lipophilicity, which are crucial for improving the pharmacokinetic properties of potential drug candidates. The piperazine ring, on the other hand, is known for its ability to interact with various receptors and enzymes, making it a common scaffold in drug design. The pyridine moiety with an aminomethyl substituent adds further complexity and functionality, enabling the compound to engage in specific interactions with biological targets.

Recent studies have highlighted the potential of tert-Butyl 4-(4-(aminomethyl)pyridin-2-yl)piperazine-1-carboxylate in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis. The compound's ability to selectively bind to these targets makes it a promising lead for the development of novel anticancer agents.

In addition to its anticancer properties, tert-Butyl 4-(4-(aminomethyl)pyridin-2-yl)piperazine-1-carboxylate has also been investigated for its potential as an antiviral agent. Studies have demonstrated that the compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). This broad-spectrum antiviral activity is attributed to its ability to interfere with viral entry and replication processes, making it a valuable candidate for further development in antiviral therapeutics.

The pharmacological profile of tert-Butyl 4-(4-(aminomethyl)pyridin-2-yl)piperazine-1-carboxylate has also been explored in the context of neurological disorders. Research conducted at leading pharmaceutical companies has shown that the compound can modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. By targeting specific receptors and enzymes, this compound has the potential to alleviate symptoms and slow disease progression, offering new hope for patients suffering from these debilitating conditions.

The synthesis of tert-Butyl 4-(4-(aminomethyl)pyridin-2-yl)piperazine-1-carboxylate involves several well-established chemical reactions, including coupling reactions and functional group transformations. These synthetic routes are highly efficient and scalable, making it feasible to produce large quantities of the compound for preclinical and clinical studies. The ease of synthesis and purification further enhances its appeal as a research tool and potential therapeutic agent.

In conclusion, tert-Butyl 4-(4-(aminomethyl)pyridin-2-yl)piperazine-1-carboxylate (CAS No. 910036-87-2) is a multifaceted compound with a wide range of biological activities. Its unique structural features and versatile pharmacological profile make it an exciting candidate for further exploration in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover additional applications and refine its therapeutic potential, contributing to the development of new treatments for various diseases.